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Compound of Interest

Compound Name: BMY 14802

Cat. No.: B034006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of BMY 14802 in

mice for preclinical research, focusing on its application in behavioral neuroscience. The

protocols outlined below are based on established methodologies to ensure reproducibility and

accuracy.

Introduction
BMY 14802 is a pharmacological agent with a dual mechanism of action, functioning as a

sigma-1 (σ1) receptor antagonist and a serotonin 1A (5-HT1A) receptor agonist.[1] This unique

profile makes it a compound of interest for investigating potential antipsychotic and anxiolytic

effects, as well as its role in modulating dopaminergic systems.[1][2] Preclinical studies in

rodents are crucial for elucidating its therapeutic potential and underlying mechanisms.

Data Presentation
The following table summarizes the quantitative data for BMY 14802 administration in mice as

reported in the cited literature.
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Parameter Value Species Application Reference

Administration

Route

Intraperitoneal

(i.p.)
Mouse

Behavioral

Studies

Kitanaka et al.,

2009

Dosage Range 1, 5, 10 mg/kg Mouse
Stereotypy

Analysis

Kitanaka et al.,

2009

Vehicle Saline Mouse
Behavioral

Studies

Kitanaka et al.,

2009

Solubility
Soluble to 25

mM in water
N/A Drug Preparation R&D Systems

Pre-treatment

Time

30 minutes

before behavioral

testing

Mouse
Stereotypy

Analysis

Kitanaka et al.,

2009

Signaling Pathways
The pharmacological effects of BMY 14802 are mediated through its interaction with two

distinct signaling pathways: antagonism of the sigma-1 receptor and agonism of the 5-HT1A

receptor.
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Sigma-1 Receptor Antagonism

5-HT1A Receptor Agonism

BMY 14802 Sigma-1 Receptor
Antagonizes

Ion Channels
(e.g., NMDA Receptor)

Modulates

Other Receptors
(e.g., Opioid)

Interacts with

Modulation of
Neuronal Excitability

BMY 14802 5-HT1A Receptor
Agonist

Gi Protein

Adenylyl Cyclase
Inhibits

↑ ERK / Akt
Signaling

Activates

↓ cAMP ↓ PKA

Altered Gene Expression
& Neuronal Function
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BMY 14802 dual signaling pathways.

Experimental Protocols
Protocol 1: Preparation and Administration of BMY
14802
This protocol describes the preparation of BMY 14802 for intraperitoneal injection in mice.

Materials:

BMY 14802 hydrochloride

Sterile saline solution (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer
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Syringes (1 ml) with appropriate gauge needles (e.g., 27G)

Analytical balance

Procedure:

Calculate the required amount of BMY 14802: Based on the desired dose (e.g., 1, 5, or 10

mg/kg) and the weight of the mice, calculate the total mass of BMY 14802 hydrochloride

needed.

Dissolve BMY 14802: Weigh the calculated amount of BMY 14802 hydrochloride and place it

in a sterile microcentrifuge tube. Add the appropriate volume of sterile saline to achieve the

desired final concentration. BMY 14802 hydrochloride is soluble in water.[3]

Vortex: Vortex the solution until the BMY 14802 is completely dissolved.

Administration:

Gently restrain the mouse.

Administer the BMY 14802 solution via intraperitoneal (i.p.) injection. The injection volume

should be appropriate for the mouse's weight (typically 5-10 ml/kg).

For behavioral experiments, administer the solution 30 minutes prior to testing.

Protocol 2: Assessment of Stereotyped Behavior
This protocol details the methodology for observing and quantifying stereotyped behaviors in

mice following BMY 14802 administration.

Materials:

Transparent observation chambers (e.g., standard mouse cages or Plexiglas arenas)

Video recording equipment (optional but recommended for unbiased scoring)

Stopwatch

Procedure:
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Acclimation: Place the mice individually in the observation chambers and allow them to

acclimate for a period of 30-60 minutes before drug administration.

Drug Administration: Administer BMY 14802 or vehicle control as described in Protocol 1.

Observation Period: 30 minutes after injection, begin the observation period, which typically

lasts for 60 minutes.

Behavioral Scoring: Observe and score the frequency and duration of stereotyped behaviors.

Common stereotypies to score include:

Sniffing: Continuous sniffing of the cage walls or floor.

Biting or Licking: Repetitive biting or licking of the cage bars or walls.

Rearing: Repetitive standing on the hind legs.

Head Weaving: Side-to-side movements of the head.

An observational time-sampling procedure can be used, where the presence or absence

of a specific behavior is recorded at regular intervals (e.g., every 1-5 minutes).[4]

Data Analysis: Analyze the scores for each behavior to determine the effect of BMY 14802.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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